Cas no 35233-72-8 (2,5,3',6'-tetramethyl-[2.2]paracyclophane)

2,5,3',6'-tetramethyl-[2.2]paracyclophane structure
35233-72-8 structure
Product Name:2,5,3',6'-tetramethyl-[2.2]paracyclophane
CAS No:35233-72-8
MF:C20H24
MW:264.404565811157
CID:920062
PubChem ID:141984
Update Time:2025-04-19

2,5,3',6'-tetramethyl-[2.2]paracyclophane Chemical and Physical Properties

Names and Identifiers

    • 2,5,3',6'-tetramethyl-[2.2]paracyclophane
    • 2,5,3',6'-Tetramethyl-(2.2)paracyclophane
    • DTXSID40956673
    • TETRAMETHYL-TRICYCLO(8.2.2.2(4,7))HEXADECA-1(13),4(16),5,7(15),10(14),11-HEXAENE
    • 35233-72-8
    • 5,11,13,15-Tetramethyltricyclo[8.2.2.2~4,7~]hexadeca-1(12),4,6,10,13,15-hexaene
    • AKOS024323695
    • 12,15,42,45-Tetramethyl-1,4(1,4)-dibenzenacyclohexaphane stereoisomer
    • Inchi: 1S/C20H24/c1-13-9-18-7-8-20-12-15(3)19(11-16(20)4)6-5-17(13)10-14(18)2/h9-12H,5-8H2,1-4H3
    • InChI Key: JTMLLDPOLFRPGJ-UHFFFAOYSA-N
    • SMILES: C1C2C=C(C)C(=CC=2C)CCC2C=C(C)C(=CC=2C)C1

Computed Properties

  • Exact Mass: 264.18792
  • Monoisotopic Mass: 264.188
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 0
  • Complexity: 256
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.9
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • Density: 0.991
  • Boiling Point: 385.6°C at 760 mmHg
  • Flash Point: 204.3°C
  • Refractive Index: 1.565
  • PSA: 0
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